Cas no 113913-32-9 (5-(4-methoxyphenyl)-1,2,4-triazin-3(2H)-one)

• Product Name: 5-(4-methoxyphenyl)-1,2,4-triazin-3(2H)-one
• CAS No: 113913-32-9
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 2124546
• PubChem ID: 13983343
• Update Time: 2025-04-21

5-(4-methoxyphenyl)-1,2,4-triazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-1,2,4-triazin-3(2H)-one
• 113913-32-9
• 5-(4-methoxyphenyl)-4H-1,2,4-triazin-3-one
• AKOS003398148
• DA-15342
• SCHEMBL24087801
• CHEMBL4935711
• STK359419

• Inchi： 1S/C10H9N3O2/c1-15-8-4-2-7(3-5-8)9-6-11-13-10(14)12-9/h2-6H,1H3,(H,12,13,14)
• InChI Key： GGSZVEOHVUREFJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NNC(N=1)=O

Computed Properties

• Exact Mass: 203.069476538Da
• Monoisotopic Mass: 203.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų